4-(N,N-diallylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H24N4O3S2.ClH/c1-4-11-24(12-5-2)29(26,27)16-8-6-15(7-9-16)19(25)22-20-21-17-10-13-23(3)14-18(17)28-20;/h4-9H,1-2,10-14H2,3H3,(H,21,22,25);1H
• InChI Key: NHSRGKYTHCEISY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C.Cl
• Molecular Formula: C20H25ClN4O3S2
• Molecular Weight: 469.0 g/mol

Description

4-(N,N-diallylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClN4O3S2 and its molecular weight is 469.02. The purity is usually 95%.
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Scientific Research Applications

Enaminones as Key Intermediates in Heterocyclic Synthesis

Research has demonstrated enaminones as versatile building blocks for synthesizing a wide array of heterocyclic compounds, including substituted pyrazoles, pyridines, and other nitrogen-containing heterocycles. For example, enaminones have been utilized to prepare compounds with significant antitumor and antimicrobial activities. These synthetic strategies highlight the potential of enaminones (and by extension, similar compounds like the one ) in developing therapeutically relevant molecules S. Riyadh, 2011.

Heterocyclic Carboxamides as Potential Antipsychotic Agents

Another study explored the synthesis and evaluation of heterocyclic analogues of known antipsychotic agents. These compounds were evaluated for their binding to dopamine and serotonin receptors, demonstrating the potential of heterocyclic carboxamides (which share structural similarities with the chemical ) in the development of new antipsychotic medications M. H. Norman, et al., 1996.

Heterocyclic Compounds in Antimicrobial and Antitumor Applications

Further research into heterocyclic compounds has revealed their utility in creating antimicrobial and antitumor agents. For instance, novel pyridine derivatives have been synthesized with promising antimicrobial activities, underscoring the importance of heterocyclic chemistry in addressing medical challenges G. K. Patel, H. S. Patel, 2015.

Synthesis and Biological Evaluation of Thiazolopyrimidines

A specific study on thiazolopyrimidines, which share a thiazole moiety with the compound , demonstrated the synthesis and evaluation of these compounds for antimicrobial and antitumor activities. Some of the synthesized compounds showed promising results, indicating the relevance of such structures in pharmaceutical research M. Said, et al., 2004.